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Compound of Interest

Compound Name: ST 2825

Cat. No.: B1682633 Get Quote

For researchers, scientists, and drug development professionals utilizing ST 2825, a specific

MyD88 dimerization inhibitor, adherence to proper disposal and safety protocols is paramount

to ensure a safe laboratory environment and mitigate potential hazards.[1] This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

based on the Safety Data Sheet (SDS) provided by MedChemExpress.

Immediate Safety and Handling Precautions
ST 2825 is classified as harmful if swallowed, causes skin irritation, causes serious eye

irritation, and may cause respiratory irritation.[1] Therefore, strict adherence to safety protocols

is mandatory when handling this compound.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear protective glasses.

Skin Protection: Wear protective gloves and clothing.

Respiratory Protection: Use only outdoors or in a well-ventilated area.[1]

Handling Procedures:

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.
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Do not eat, drink, or smoke when using this product.[1]

In the event of exposure, follow these first-aid measures:

If on skin: Wash with plenty of soap and water.

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1]

Proper Disposal Procedures
Proper disposal of ST 2825 and its containers is critical to prevent environmental contamination

and ensure compliance with regulations.

Disposal Method:

Dispose of contents and container in accordance with local, regional, national, and

international regulations.

It is recommended to contact a licensed professional waste disposal service to dispose of

this material.

Contaminated Packaging:

Dispose of as unused product.

Chemical and Physical Properties
A summary of the quantitative data available for ST 2825 is provided in the table below. This

information is essential for safe handling and storage.
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Property Value

CAS Number 894787-30-5

Molecular Formula C₂₀H₂₅N₃O₄S

Molecular Weight 419.5 g/mol

Source: MedChemExpress Safety Data Sheet

Experimental Protocols
While the Safety Data Sheet does not detail specific experimental protocols, it is imperative that

all laboratory procedures involving ST 2825 are conducted in a well-ventilated area, preferably

a chemical fume hood, to minimize inhalation exposure. Standard laboratory practices for

handling solid chemical compounds should be followed, including weighing the compound in a

contained environment to prevent dust dispersion.

ST 2825 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ST 2825.

Caption: Logical workflow for the proper disposal of ST 2825.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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